N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C23H20N4O4/c1-3-30-21-13-20(24-14(2)25-21)26-16-8-10-17(11-9-16)27-22(28)18-12-15-6-4-5-7-19(15)31-23(18)29/h4-13H,3H2,1-2H3,(H,27,28)(H,24,25,26)
• InChI Key: UTEHIOJQEUOVKF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4OC3=O)C
• Molecular Formula: C23H20N4O4
• Molecular Weight: 416.4 g/mol

Description

N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C23H20N4O4 and its molecular weight is 416.437. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Binding Affinity

• The synthesis of compounds incorporating the chromene and pyrimidine moieties has been explored for their potential in binding to specific biological targets. One study synthesized substituted 2-amino-4-phenyl-4H-chromene-3-carbonitriles, evaluating their cytotoxic activities against human breast cancer cell lines and kidney cells. Compounds showed significant anti-proliferative activities, indicating their potential in cancer therapy. Molecular docking studies with active compounds against the Bcl-2 protein demonstrated good binding affinity, suggesting their role in apoptosis regulation (Parveen et al., 2017).

Chemosensor Development

• Research on the development of fluorescence chemosensors based on the chromene moiety for detecting ions such as Cu2+ and H2PO4− has been conducted. These chemosensors exhibit an "on-off-on" fluorescence response, highlighting their potential in environmental monitoring and diagnostic applications (Meng et al., 2018).

Antimicrobial and Anticonvulsant Properties

• Novel furochromone derivatives have been synthesized and evaluated for their antimicrobial properties. Some compounds showed excellent antimicrobial activities, suggesting their use in combating microbial resistance. Molecular docking studies indicated potential mechanisms of action against DNA-gyrase, a key bacterial enzyme (Abu‐Hashem & Al-Hussain, 2022).

Anticancer Activity

• Another area of research is the development of compounds for anticancer activity. Ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate and its analogues have been investigated for their ability to overcome drug resistance in cancer cells. These studies highlight the compound's potential in leukemia and possibly other cancers, focusing on apoptosis induction as a mechanism of action (Das et al., 2009).